Cas no 917110-28-2 (1,1-Dimethylethyl 3-[3-deoxy-3-fluoro-2-O-[(4-methoxyphenyl)diphenylmethyl]-5-O-[(4-methylphenyl)diphenylmethyl]-β-D-xylofuranosyl]-3,6-dihydro-5-methyl-2,6-dioxo-1(2H)-pyrimidinecarboxylate)
917110-28-2 structure
Product Name:1,1-Dimethylethyl 3-[3-deoxy-3-fluoro-2-O-[(4-methoxyphenyl)diphenylmethyl]-5-O-[(4-methylphenyl)diphenylmethyl]-β-D-xylofuranosyl]-3,6-dihydro-5-methyl-2,6-dioxo-1(2H)-pyrimidinecarboxylate
CAS No:917110-28-2
MF:C55H53FN2O8
MW:889.016339063644
CID:5718621
Update Time:2024-02-02
1,1-Dimethylethyl 3-[3-deoxy-3-fluoro-2-O-[(4-methoxyphenyl)diphenylmethyl]-5-O-[(4-methylphenyl)diphenylmethyl]-β-D-xylofuranosyl]-3,6-dihydro-5-methyl-2,6-dioxo-1(2H)-pyrimidinecarboxylate Chemical and Physical Properties
Names and Identifiers
-
- 1,1-Dimethylethyl 3-[3-deoxy-3-fluoro-2-O-[(4-methoxyphenyl)diphenylmethyl]-5-O-[(4-methylphenyl)diphenylmethyl]-β-D-xylofuranosyl]-3,6-dihydro-5-methyl-2,6-dioxo-1(2H)-pyrimidinecarboxylate
-
- Inchi: 1S/C55H53FN2O8/c1-37-27-29-43(30-28-37)54(39-19-11-7-12-20-39,40-21-13-8-14-22-40)63-36-46-47(56)48(50(64-46)57-35-38(2)49(59)58(51(57)60)52(61)66-53(3,4)5)65-55(41-23-15-9-16-24-41,42-25-17-10-18-26-42)44-31-33-45(62-6)34-32-44/h7-35,46-48,50H,36H2,1-6H3/t46-,47+,48-,50-/m1/s1
- InChI Key: AYGWSDOBCQAFLX-PTVILMQOSA-N
- SMILES: C1(=O)N(C(OC(C)(C)C)=O)C(=O)C(C)=CN1[C@@H]1O[C@H](COC(C2=CC=C(C)C=C2)(C2=CC=CC=C2)C2=CC=CC=C2)[C@H](F)[C@H]1OC(C1=CC=C(OC)C=C1)(C1=CC=CC=C1)C1=CC=CC=C1
Experimental Properties
- Density: 1.29±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 875.4±75.0 °C(Predicted)
- pka: -3.05±0.40(Predicted)
1,1-Dimethylethyl 3-[3-deoxy-3-fluoro-2-O-[(4-methoxyphenyl)diphenylmethyl]-5-O-[(4-methylphenyl)diphenylmethyl]-β-D-xylofuranosyl]-3,6-dihydro-5-methyl-2,6-dioxo-1(2H)-pyrimidinecarboxylate Related Literature
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
-
2. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
917110-28-2 (1,1-Dimethylethyl 3-[3-deoxy-3-fluoro-2-O-[(4-methoxyphenyl)diphenylmethyl]-5-O-[(4-methylphenyl)diphenylmethyl]-β-D-xylofuranosyl]-3,6-dihydro-5-methyl-2,6-dioxo-1(2H)-pyrimidinecarboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Amadis Chemical Company Limited
Gold Member
CN Supplier
Reagent
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Gold Member
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
CN Supplier
Bulk